Cas no 1969839-69-7 ((1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid)

• Product Name: (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1969839-69-7
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6245919
• PubChem ID: 103193801
• Update Time: 2025-10-31

(1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylicacid
• 2059913-93-6
• EN300-718121
• 1969839-69-7
• 3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid
• EN300-330736
• (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H11NO5/c13-9-5-11(6-9,10(14)15)7-1-3-8(4-2-7)12(16)17/h1-4,9,13H,5-6H2,(H,14,15)
• InChI Key： HSBKFEROXGDGKG-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC(=CC=2)[N+](=O)[O-])C1

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Additional information on (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid

Introduction to (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 1969839-69-7)

(1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 1969839-69-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutane carboxylic acids, which are known for their diverse applications in pharmaceutical and chemical research.

The molecular structure of (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring substituted with a hydroxyl group and a 4-nitrophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various scientific investigations. The hydroxyl group can participate in hydrogen bonding, while the nitro group provides electron-withdrawing effects, influencing the compound's reactivity and stability.

Recent studies have explored the potential applications of (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid in drug discovery and development. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

Another area of interest is the compound's ability to modulate enzyme activity. Enzymes play crucial roles in various biological processes, and their dysregulation can lead to disease states. Research has demonstrated that (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid can interact with specific enzymes, potentially altering their function. For example, it has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme involved in the synthesis of prostaglandins, which are key mediators of inflammation and pain.

In addition to its biological activities, the synthetic route to (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid has been optimized to improve yield and purity. Various synthetic methods have been reported, including enantioselective synthesis using chiral catalysts and asymmetric synthesis via organocatalytic processes. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale, making it more accessible for further research and development.

The physical properties of (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid

Safety and toxicity assessments are essential for any compound being considered for pharmaceutical applications. Preliminary studies on (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid

In conclusion, (1S,3s)-3-hydroxy-1-(4-nitrophenyl)cyclobutane-1-carboxylic acid (CAS No. 1969839-69-7) is a promising compound with potential applications in anti-inflammatory therapy and enzyme modulation. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation in both academic and industrial settings. As research continues to uncover new insights into its properties and mechanisms of action, this compound may pave the way for innovative treatments for various diseases.